Cas no 76542-22-8 (Benzene, 1-bromo-4-(heptylthio)-)

• Product Name: Benzene, 1-bromo-4-(heptylthio)-
• CAS No: 76542-22-8
• MF: C₁₃H₁₉BrS
• MW: 287.25896191597
• CID: 537602
• PubChem ID: 12521245
• Update Time: 2025-04-19

Benzene, 1-bromo-4-(heptylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(heptylthio)-
• 1-bromo-4-heptylsulfanylbenzene
• (4-Bromophenyl)(heptyl)sulfane
• SCHEMBL9096083
• 4-n-heptylthiobromobenzene
• 76542-22-8
• 1-bromo-4-(heptylthio)-benzene
• 1-Bromo-4-n-heptylthiobenzene
• 1-BROMO-4-(HEPTYLSULFANYL)BENZENE
• DTXSID60501205
• PHYGGWRQEQXFDS-UHFFFAOYSA-N
• A1-05179

• MDL： MFCD20040743
• Inchi： 1S/C13H19BrS/c1-2-3-4-5-6-11-15-13-9-7-12(14)8-10-13/h7-10H,2-6,11H2,1H3
• InChI Key： PHYGGWRQEQXFDS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCCCCCCC

Computed Properties

• Exact Mass: 286.03908g/mol
• Monoisotopic Mass: 286.03908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 25.3Ų